4-Bromo-5-chloro-2-methoxybenzaldehyde

• Molecular Formula: C8H6BrClO2
• Molecular Weight: 249.49 g/mol
• IUPAC Name: 4-bromo-5-chloro-2-methoxybenzaldehyde
• InChI: InChI=1S/C8H6BrClO2/c1-12-8-3-6(9)7(10)2-5(8)4-11/h2-4H,1H3
• InChI Key: VOTFOSMMTNXEQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C=O)Cl)Br

Description

4-Bromo-5-chloro-2-methoxybenzaldehyde is a halogenated aromatic aldehyde with a molecular formula of $ \text{C}8\text{H}6\text{BrClO}2 $. Its structure features a benzaldehyde core substituted with bromine (Br) at the 4-position, chlorine (Cl) at the 5-position, and a methoxy group (-OCH$3$) at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its electron-withdrawing halogen substituents and aldehyde functionality, which enhance reactivity in cross-coupling and condensation reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

One of the synthetic routes for preparing 4-Bromo-5-chloro-2-methoxybenzaldehyde involves the metal halogen exchange reaction. Initially, 1,4-dibromo-2-fluorobenzene undergoes metal halogen exchange with butyl lithium at cryogenic temperatures (−78°C) in diethyl ether. The intermediate 2-fluoro-4-bromobenzaldehyde is then reacted with methanol in the presence of potassium carbonate to yield 4-bromo-2-methoxybenzaldehyde .

Industrial Production Methods

Industrial production methods for 4-Bromo-5-chloro-2-methoxybenzaldehyde typically involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for high yield and purity, with careful control of reaction parameters to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-5-chloro-2-methoxybenzaldehyde undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The compound can participate in electrophilic aromatic substitution reactions due to the presence of electron-withdrawing groups (bromine and chlorine) and an electron-donating group (methoxy) on the benzene ring.

Oxidation and Reduction: The aldehyde group can be oxidized to a carboxylic acid or reduced to an alcohol under appropriate conditions.

Nucleophilic Substitution: The bromine and chlorine atoms can be substituted by nucleophiles in the presence of suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium cyanide (KCN) can be employed for substitution reactions.

Major Products Formed

Oxidation: 4-Bromo-5-chloro-2-methoxybenzoic acid.

Reduction: 4-Bromo-5-chloro-2-methoxybenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Bromo-5-chloro-2-methoxybenzaldehyde is used in scientific research for various applications:

Chemistry: It serves as a building block in the synthesis of complex organic molecules and as an intermediate in the preparation of pharmaceuticals.

Biology: The compound is used in the study of enzyme inhibitors and as a probe in biochemical assays.

Medicine: It is involved in the synthesis of potential therapeutic agents, including anti-cancer and anti-inflammatory drugs.

Industry: The compound is used in the production of specialty chemicals and as a precursor in the manufacture of agrochemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-5-chloro-2-methoxybenzaldehyde involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. The presence of electron-withdrawing and electron-donating groups on the benzene ring influences its reactivity and interaction with biological molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

The reactivity and physical properties of halogenated benzaldehydes are highly dependent on substituent positions and electronic effects. Below is a comparative analysis with key analogs:

Table 1: Structural and Electronic Comparison

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Reactivity Features
4-Bromo-5-chloro-2-methoxybenzaldehyde	Br (4), Cl (5), -OCH$_3$ (2)	265.49	High electrophilicity due to Br/Cl; methoxy enhances solubility in polar solvents
5-Bromo-4-fluoro-2-hydroxybenzaldehyde	Br (5), F (4), -OH (2)	235.00	-OH increases hydrogen bonding; F introduces stronger electron-withdrawal than Cl
3-Bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzaldehyde	Br (3), Cl (2,4), -OCH$_3$ (5)	444.52	Bulky benzyloxy group reduces reactivity in nucleophilic substitutions; multiple halogens enhance thermal stability
4-Bromo-2-fluoro-3-methoxy-5-methylbenzaldehyde	Br (4), F (2), -OCH$3$ (3), -CH$3$ (5)	261.06	Methyl group increases steric hindrance; F at 2-position directs electrophilic substitution to 6-position

Key Observations:

• Electrophilicity : The presence of Br and Cl in 4-Bromo-5-chloro-2-methoxybenzaldehyde creates a strong electron-deficient aromatic ring, favoring nucleophilic aromatic substitution (NAS) reactions. In contrast, fluorine in 5-Bromo-4-fluoro-2-hydroxybenzaldehyde further amplifies electron withdrawal but reduces solubility due to the -OH group .
• Steric Effects : Bulky substituents (e.g., benzyloxy in the 3-bromo analog) hinder reactivity at the aldehyde group, whereas methyl groups (e.g., in 4-Bromo-2-fluoro-3-methoxy-5-methylbenzaldehyde) primarily affect regioselectivity rather than overall reactivity .

Biological Activity

4-Bromo-5-chloro-2-methoxybenzaldehyde is an organic compound characterized by its unique molecular structure, featuring a benzaldehyde functional group along with bromine and chlorine substituents. The molecular formula for this compound is C$_9$H$_7$BrClO, with a molecular weight of approximately 249.49 g/mol. This compound's structural features suggest potential biological activities, particularly in pharmacology and medicinal chemistry.

Chemical Structure and Properties

The presence of halogen substituents (bromine and chlorine) and a methoxy group enhances the compound's lipophilicity and reactivity, making it an interesting candidate for various biological interactions. The aldehyde functional group is known for its electrophilic nature, allowing it to participate in nucleophilic addition reactions with biological molecules such as proteins and enzymes.

Antimicrobial Activity

Compounds similar to 4-Bromo-5-chloro-2-methoxybenzaldehyde have been investigated for their antimicrobial properties. Methoxybenzaldehyde derivatives often exhibit antimicrobial effects against a range of pathogens:

Compound	Activity Type	Reference
4-Bromo-2-methoxybenzaldehyde	Antibacterial
4-Chloro-2-methoxybenzaldehyde	Antifungal
3-Bromo-5-chloro-2-methoxybenzaldehyde	Antiviral

The presence of halogens in these compounds may enhance their interaction with microbial targets, potentially leading to increased efficacy.

Anticancer Activity

Research into the anticancer properties of structurally similar compounds has shown promise. For example, derivatives of methoxybenzaldehydes have been evaluated for their ability to inhibit cancer cell growth:

• Study Findings : A study indicated that methoxy-substituted benzaldehydes demonstrated moderate activity against lung (A-549) and cervical (HeLa) cancer cell lines when tested using the MTT assay protocol. The IC$_{50}$ values were calculated to assess potency .

The biological activity of 4-Bromo-5-chloro-2-methoxybenzaldehyde may be attributed to several mechanisms:

• Covalent Bonding : The electrophilic nature of the aldehyde group allows it to form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function.
• Lipophilicity : The halogen substituents may increase the compound's ability to penetrate cellular membranes, enhancing its bioavailability and interaction with cellular targets.
• Enzyme Inhibition : Similar compounds have been shown to inhibit key enzymes involved in metabolic pathways, suggesting a potential mechanism for anticancer and antimicrobial effects.

Case Studies

Several case studies highlight the biological activity of related compounds:

• Antibacterial Activity : A series of Schiff bases derived from substituted benzaldehydes were synthesized and screened for antibacterial activity against Gram-positive and Gram-negative bacteria. Results indicated significant inhibition at certain concentrations .
• Anticancer Studies : Research involving methoxy-substituted benzaldehydes revealed their potential as anticancer agents through various assays, showing promising results in inhibiting cell proliferation in vitro .